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Compound of Interest

Compound Name: N,O-Ditrityl Ganciclovir

Cat. No.: B048959 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the properties of N,O-Ditrityl
Ganciclovir, a protected derivative of the potent antiviral agent Ganciclovir. This document

collates available experimental data on its synthesis and characterization, alongside a

comparative analysis with the parent compound, Ganciclovir. It is intended to serve as a

valuable resource for researchers and professionals engaged in antiviral drug development

and medicinal chemistry.

Executive Summary
Ganciclovir is a synthetic nucleoside analogue of 2'-deoxyguanosine with established efficacy

against cytomegalovirus (CMV) infections, particularly in immunocompromised individuals.[1]

However, its clinical application can be limited by its physicochemical properties. Chemical

modification, such as the introduction of protecting groups, is a common strategy to overcome

these limitations or to facilitate the synthesis of other derivatives. N,O-Ditrityl Ganciclovir is a

key intermediate in the synthesis of Ganciclovir prodrugs, such as Valganciclovir. This guide

details the synthesis and known characteristics of N,O-Ditrityl Ganciclovir, providing a

foundational understanding for its use in further drug development.

Physicochemical Properties
Quantitative data for N,O-Ditrityl Ganciclovir is limited. The following tables present the

available data for N,O-Ditrityl Ganciclovir and a more extensive dataset for the parent
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compound, Ganciclovir, for comparative purposes. The introduction of two bulky, hydrophobic

trityl groups is expected to significantly decrease aqueous solubility and increase lipophilicity

compared to Ganciclovir.

Table 1: Physicochemical Properties of N,O-Ditrityl Ganciclovir

Property Value Reference

Molecular Formula C47H41N5O4 Calculated

Molecular Weight 739.86 g/mol Calculated

Appearance White solid [2]

Mass Spectrometry (m/z) 740.0 (M+ + 1) [2]

Table 2: Physicochemical Properties of Ganciclovir

Property Value Reference

Molecular Formula C9H13N5O4

Molecular Weight 255.23 g/mol

Appearance
White to off-white crystalline

powder

Melting Point 250 °C (decomposes)

Aqueous Solubility 2.6 mg/mL at 25°C

pKa 2.2 and 9.4

LogP (n-octanol/water) -1.66

Experimental Protocols
Synthesis of N,O-Ditrityl Ganciclovir
The following protocol for the synthesis of N,O-Ditrityl Ganciclovir is adapted from the

literature.[2]
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Materials:

Ganciclovir

Trityl chloride

Dimethylformamide (DMF)

4-Dimethylaminopyridine (DMAP)

Triethylamine

Ethyl acetate

Water

Procedure:

A suspension of ganciclovir (61.5 g, 0.241 mol), 4-dimethylaminopyridine (142.5 mg, 0.001

mol), and triethylamine (181.3 mL, 1.29 mol) in dimethylformamide (570 mL) is prepared.

A solution of trityl chloride (178.5 g, 0.64 mol) in dimethylformamide (570 mL) is added to the

suspension at 50 °C over 25 minutes.

The reaction mixture is stirred for approximately 9 hours at the same temperature.

The mixture is then cooled to 10 °C, filtered, and the solid is washed with dimethylformamide

(150 mL).

The filtrate is warmed to 20 °C, and water is added in two portions (1350 mL and 900 mL)

and decanted.

Ethyl acetate (1500 mL) is added to the resulting gummy solid, and the mixture is stirred at

room temperature for 12 hours.

The separated solid is filtered, washed with ethyl acetate (100 mL), and dried at 54 °C to

yield N,O-Ditrityl Ganciclovir as a white solid.
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Yield: 76.0 g (43%)[2]

Characterization Data
Spectroscopic Data for N,O-Ditrityl Ganciclovir
Fourier-Transform Infrared (FTIR) Spectroscopy: The FTIR spectrum (KBr pellet) shows

characteristic absorption bands at 3422, 3310, 1681, and 1671 cm-1.[2]

1H Nuclear Magnetic Resonance (NMR) Spectroscopy: The 1H NMR spectrum (400 MHz,

DMSO-d6) displays the following chemical shifts (δ) in ppm: 3.38 (d, J = 4.4 Hz, 2H), 3.52 (m,

1H), 3.87 (m, 3H), 5.41 (s, 2H), 6.46 (brs, 1H), 7.23-7.86 (m, 30H), 7.79 (s, 1H), 10.60 (s, 1H).

[2]

Mass Spectrometry (MS): The mass spectrum shows a peak at m/z 740.0, corresponding to

the [M+H]+ ion.[2]

Visualizations
Synthesis Workflow of N,O-Ditrityl Ganciclovir
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Caption: Synthetic pathway for N,O-Ditrityl Ganciclovir.

Mechanism of Action of Ganciclovir (as the active
moiety)
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Caption: Intracellular activation and mechanism of action of Ganciclovir.

Experimental Workflow for Characterization
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Caption: Workflow for the characterization of N,O-Ditrityl Ganciclovir.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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